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Compound of Interest

Compound Name: 2-(4-Cyanophenoxy)acetamide

CAS No.: 189329-83-7

Cat. No.: B2499854

Get Quote

Executive Summary
Phenoxy acetamide derivatives represent a "privileged scaffold" in medicinal chemistry—a

molecular framework capable of providing ligands for diverse biological targets. By linking a

lipophilic phenoxy moiety to an amine via an acetamide spacer, these compounds exhibit

versatile hydrogen-bonding capabilities and tunable physicochemical properties.

This guide analyzes the three primary domains of their biological activity: anticancer (apoptosis

induction), antimicrobial (membrane/enzyme disruption), and anti-inflammatory (COX-2

inhibition). It provides validated experimental protocols and mechanistic insights to support

researchers in lead optimization.

Chemical Architecture & SAR Logic
The core structure consists of three pharmacophoric regions: the Phenoxy Head (A), the

Acetamide Linker (B), and the Terminal Amine/Aryl Tail (C).

Structure-Activity Relationship (SAR) Matrix
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The biological efficacy is strictly governed by the electronic and steric nature of substituents on

the Phenoxy ring and the Terminal Tail.

Pharmacophoric
Region

Modification Biological Impact
Mechanistic
Rationale

Phenoxy Ring (Para)

Electron-Withdrawing

Groups (–Cl, –F, –

NO2)

Increases Cytotoxicity

Enhances metabolic

stability and

lipophilicity, facilitating

membrane

permeability.

Halogens often

improve half-life.

Phenoxy Ring (Ortho)
Bulky Groups (–CH3,

–OCH3)
Modulates Selectivity

Steric hindrance can

force the molecule

into specific

conformations

required for receptor

binding (e.g., COX-2

active site).

Acetamide Linker N-Methylation Reduces Potency

Loss of the amide

hydrogen (H-bond

donor) often disrupts

binding affinity with

target enzymes (e.g.,

DNA Gyrase).

Terminal Tail
Heterocycles

(Thiazole, Triazole)
Broadens Spectrum

Heterocycles

introduce additional H-

bond acceptors,

crucial for interacting

with residues like Ser-

353 in COX-2 or

specific kinase

domains.
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Synthesis Workflow: The Modified Williamson-
Schotten Approach
To study these derivatives, a high-purity synthesis is required. The standard protocol involves a

two-step nucleophilic substitution.

Validated Protocol
Reagents: Substituted Phenol, 2-Chloroacetamide (or Chloroacetyl chloride), Anhydrous

, KI (catalyst), Dry Acetone.

Activation: Dissolve 0.01 mol of substituted phenol in 30 mL dry acetone. Add 0.015 mol

anhydrous

. Stir at room temperature (RT) for 30 mins to generate the phenoxide ion.

Coupling: Add 0.01 mol of 2-chloro-N-substituted acetamide. Add a catalytic amount of KI (to

form the more reactive iodo-intermediate in situ).

Reflux: Reflux at 56°C for 6–10 hours. Monitor via TLC (Mobile phase: Hexane:Ethyl Acetate

7:3).

Isolation: Pour reaction mixture into crushed ice/water. The precipitate is filtered, washed

with 10%

(to remove unreacted phenol), and recrystallized from ethanol.

Synthesis Logic Diagram

Substituted Phenol K2CO3 / Acetone
(Deprotonation)

Phenoxide Ion
(Nucleophile)

 30 min RT 

Phenoxy Acetamide
Derivative

2-Chloro-N-acetamide
(Electrophile)

 Reflux 6-10h 

KI Catalyst
(Finkelstein)

 Activates Cl->I 
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Click to download full resolution via product page

Caption: Step-wise nucleophilic substitution workflow for high-yield synthesis of phenoxy

acetamides.

Anticancer Activity: Mechanism & Evaluation[3][4]
Phenoxy acetamide derivatives, particularly those bearing 1,2,3-triazole or thiazole tails, have

shown potent cytotoxicity against HepG2 (liver), MCF-7 (breast), and HCT-116 (colon) cell

lines.

Mechanism of Action: Apoptosis Induction
The primary mode of action is the induction of apoptosis via the intrinsic mitochondrial pathway.

Bcl-2 Downregulation: The compound binds to anti-apoptotic proteins, causing their

downregulation.

Caspase Activation: This triggers the release of Cytochrome C, activating Caspase-9 and

subsequently Caspase-3 (the executioner).

PARP Inhibition: Cleavage of PARP-1 prevents DNA repair in cancer cells, sealing their fate.

Protocol: MTT Cytotoxicity Assay
Trustworthiness Check: This protocol relies on mitochondrial succinate dehydrogenase activity.

If cells are dead, the yellow MTT tetrazolium is not reduced to purple formazan.

Seeding: Seed cancer cells (e.g., MCF-7) at

cells/well in 96-well plates. Incubate 24h at 37°C/5%

.

Treatment: Add test compounds (dissolved in DMSO, final concentration <0.1%) in serial

dilutions (e.g., 0.1 to 100 µM).

Positive Control: Doxorubicin.[1][2]
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Negative Control: 0.1% DMSO in media.

Incubation: Incubate for 48 hours.

Dye Addition: Add 20 µL MTT (5 mg/mL in PBS). Incubate 4 hours.

Solubilization: Discard supernatant. Add 100 µL DMSO to dissolve formazan crystals.

Quantification: Measure Absorbance at 570 nm.

Apoptotic Signaling Pathway
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Caption: The intrinsic apoptotic cascade triggered by phenoxy acetamide derivatives in cancer

cells.

Antimicrobial Profile
These derivatives exhibit significant activity against Gram-positive bacteria (S. aureus) and

fungi (C. albicans). The mechanism often involves cell wall synthesis inhibition or DNA gyrase

inhibition (similar to fluoroquinolones), particularly when the phenyl ring is substituted with

Fluorine or Chlorine.

Protocol: Broth Microdilution (MIC Determination)
Self-Validating Step: Use Resazurin dye. A change from blue (resazurin) to pink (resorufin)

indicates live bacterial metabolism. If the negative control turns pink, the media is

contaminated.

Preparation: Prepare stock solution of derivative in DMSO (1 mg/mL).

Dilution: In a 96-well plate, add 100 µL Mueller-Hinton Broth (MHB). Perform 2-fold serial

dilutions.

Inoculation: Add 10 µL of bacterial suspension (

CFU/mL).

Controls:

Sterility Control: Broth only (Must remain clear).

Growth Control: Broth + Bacteria + DMSO (Must be turbid).

Standard: Ciprofloxacin.[1]

Incubation: 37°C for 18–24 hours.

Readout: Add 20 µL Resazurin (0.015%). Incubate 1 hour.

Blue: No growth (Inhibition).
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Pink: Growth.[2]

MIC: The lowest concentration remaining blue.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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